Cas no 61947-46-4 (Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-)

• Product Name: Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-
• CAS No: 61947-46-4
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 462647
• PubChem ID: 14645145
• Update Time: 2025-04-19

Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,3'-[1,5-pentanediylbis(oxy)]bis-
• 3-[5-(3-cyanophenoxy)pentoxy]benzonitrile
• DTXSID30562560
• 61947-46-4
• SCHEMBL7388461
• 3,3'-[Pentane-1,5-diylbis(oxy)]dibenzonitrile

• Inchi： 1S/C19H18N2O2/c20-14-16-6-4-8-18(12-16)22-10-2-1-3-11-23-19-9-5-7-17(13-19)15-21/h4-9,12-13H,1-3,10-11H2
• InChI Key： QBWFEUIFTJMLQR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CCCCCOC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 306.13694
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04